Cas no 1120-72-5 (2-methylcyclopentan-1-one)

• Product Name: 2-methylcyclopentan-1-one
• CAS No: 1120-72-5
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 40795
• PubChem ID: 24857339
• Update Time: 2025-05-20

2-methylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclopentanone
• 2-Methylcyclopentan-1-one
• 2-methyl-cyclopentanon
• 2-methyl-cyclopentanone
• a-Methylcyclopentanone
• d,l-2-methylcyclopentanone
• methylcyclopentone
• rac-2-methylcyclopentanone
• Cyclopentanone,2-methyl-, (?à)-
• (?à)-2-Methylcyclopentanone
• NSC 105429
• Cyclopentanone, 2-methyl-
• .alpha.-Methylcyclopentanone
• Cyclopentanone, methyl-
• ZIXLDMFVRPABBX-UHFFFAOYSA-N
• alpha-Methylcyclopentanone
• Cyclopentan-1-one, 2-methyl-
• methylcyclopentanone
• 2-methyl cyclopentanone
• 3-methyl-2-cyclopentanone
• 2-methyl-cyclopentan-1-one
• (rac)-2-methyl-cyclopentanone
• NS00045150
• NSC-105429
• EINECS 214-318-4
• AKOS005259854
• CYCLOPENTANONE, 2-METHYL-, (+/-)-
• F9995-1299
• J-002702
• methyl cyclopentanone
• EN300-69526
• UNII-HTH47R9TXS
• 1120-72-5
• HTH47R9TXS
• NSC105429
• A904603
• SY045483
• Z813018382
• AI3-39196
• 2-METHYLCYCLOPENTANONE (2,5,5-D3)
• DTXSID50862554
• 2-METHYLCYCLOPENTANONE (D3-METHYL)
• AM84338
• 2-Methylcyclopentanone, 98%
• FT-0600375
• MFCD00001414
• 28631-88-1
• CHEBI:195393
• STL556564
• BBL102758
• 2-methylcyclopentan-1-one

• MDL： MFCD00001414
• Inchi： 1S/C6H10O/c1-5-3-2-4-6(5)7/h5H,2-4H2,1H3
• InChI Key： ZIXLDMFVRPABBX-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 98.14
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless transparent or light yellow liquid
• Density: 0.917 g/mL at 25 °C(lit.)
• Melting Point: -75°C
• Boiling Point: 139 °C(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.435(lit.)
• Water Partition Coefficient: dissolution
• PSA: 17.07000
• LogP: 1.37550
• Solubility: Soluble in water, easily soluble in ether, ether, acetone.

2-methylcyclopentan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16-S29-S33
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones

Additional information on 2-methylcyclopentan-1-one

2-Methylcyclopentan-1-one: A Comprehensive Overview

2-Methylcyclopentan-1-one, also known by its CAS number 1120-72-5, is a cyclic ketone with a unique structure that has garnered significant attention in both academic and industrial circles. This compound is characterized by a cyclopentane ring with a methyl group attached to the second carbon and a ketone group at the first position. Its structure not only imparts it with interesting chemical properties but also makes it a valuable intermediate in organic synthesis.

The synthesis of 2-methylcyclopentan-1-one has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the oxidation of 2-methylcyclopentanol, which can be achieved using oxidizing agents such as chromium trioxide or Jones reagent. This method is efficient and widely used due to its high yield and relatively straightforward procedure. Additionally, other methods, such as the Aldol condensation reaction, have been explored to synthesize this compound, offering alternative pathways for its production.

In terms of physical properties, 2-methylcyclopentan-1-one is a colorless liquid with a pleasant odor. It has a melting point of approximately -6°C and a boiling point around 98°C under standard atmospheric pressure. These properties make it suitable for various applications where stability and reactivity are key considerations. The compound is also known for its moderate solubility in water, which enhances its versatility in different chemical processes.

The chemical reactivity of 2-methylcyclopentan-1-one is primarily governed by the presence of the ketone group. This functional group renders the compound susceptible to nucleophilic addition reactions, making it an excellent substrate for reactions such as the Grignard reaction and organocopper chemistry. Furthermore, the methyl group attached to the cyclopentane ring introduces steric effects that can influence the reactivity and selectivity of these reactions.

2-Methylcyclopentan-1-one finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various bioactive compounds. For instance, it has been employed in the preparation of antibiotics, antiviral agents, and anti-inflammatory drugs. Its role as an intermediate is further underscored by its ability to undergo ring-opening reactions, which are crucial in forming complex molecular architectures.

In recent years, there has been growing interest in exploring the catalytic applications of 2-methylcyclopentan-1-one. Researchers have investigated its potential as a ligand in transition metal-catalyzed reactions, where it has demonstrated remarkable efficiency in promoting enantioselective synthesis. This development highlights its significance not only as a building block but also as a catalyst in advanced chemical transformations.

The environmental impact of 2-methylcyclopentan-1-one has also come under scrutiny, with studies focusing on its biodegradation and toxicity profiles. Recent research indicates that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses limited risks to aquatic ecosystems when handled responsibly. However, further studies are warranted to fully understand its long-term environmental implications.

In conclusion, 2-methylcyclopentan-1-one, CAS No. 1120-72-5, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and reactivity make it an indispensable tool in organic synthesis and catalysis. As research continues to uncover new facets of its chemistry, this compound is poised to play an even more prominent role in both academic and industrial settings.